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Compound of Interest

Compound Name: Butyramidine hydrochloride

Cat. No.: B1281618 Get Quote

Technical Guide: Butyramidine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Butyramidine hydrochloride is an organic compound belonging to the class of amidines.

While specific detailed research on the biological activity of Butyramidine hydrochloride is

limited in publicly available literature, the amidine functional group is a significant

pharmacophore in medicinal chemistry.[1] Compounds containing the amidine moiety have

been investigated for a wide range of therapeutic applications, including as antimicrobial,

antiviral, antifungal, and antiparasitic agents.[2] This guide provides a summary of the known

properties of Butyramidine hydrochloride and explores the potential biological activities and

mechanisms of action based on the broader class of amidine-containing compounds.

Chemical and Physical Properties
The definitive Chemical Abstracts Service (CAS) number for Butyramidine hydrochloride is

3020-81-3.[3][4][5][6] An alternative CAS number for the free base form, Butyramidine, is 107-

90-4.[4]
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Property Value Source

CAS Number 3020-81-3 [3][4][5][6]

Molecular Formula C4H11ClN2 [3]

Molecular Weight 122.6 g/mol [3][4]

Synonyms
Butanimidamide hydrochloride,

Butyramidinium chloride
[3][5]

1D NMR Spectra Available [7]

IR Spectra Available [7]

Potential Biological Activity and Mechanism of
Action (Inferred from Amidine Class)
While specific signaling pathways involving Butyramidine hydrochloride have not been

elucidated, the broader class of amidines exhibits several known biological activities and

mechanisms of action. These compounds are particularly noted for their ability to interact with

biological macromolecules like DNA and proteins.[2]

Potential Activities of Amidine Compounds:

Biological Activity Description

Antimicrobial
Active against various bacteria, fungi, and

protozoa.[2]

Antiparasitic
Effective against intracellular parasites such as

Leishmania and Trypanosoma.[8]

Enzyme Inhibition

Some amidine-based compounds are known to

be inhibitors of enzymes like beta-site amyloid

precursor protein cleaving enzyme 1 (BACE1).

[9]
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The primary mechanism of action for many biologically active amidines is their ability to bind to

the minor groove of DNA, particularly at AT-rich sequences.[2] This interaction can interfere

with DNA replication and transcription, leading to cell death. The cationic nature of the

amidinium ion, formed at physiological pH, facilitates this binding through electrostatic

interactions and hydrogen bonding with the DNA backbone.[2]
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Conceptual pathway of amidine-based DNA interaction.

Experimental Protocols
Due to the lack of specific published research on Butyramidine hydrochloride, a detailed

experimental protocol for its biological evaluation is not available. However, a general protocol

for the synthesis of amidines is presented below. This can serve as a starting point for

researchers interested in producing Butyramidine hydrochloride or its derivatives for further

study.

General Protocol for Amidine Synthesis via Nucleophilic Addition:

This protocol is based on a copper-catalyzed method for the preparation of amidines from

nitriles and amines.[1]

Reaction Setup: In a reaction vessel, combine the starting nitrile (e.g., butyronitrile), the

amine (e.g., ammonia or an ammonium salt), a copper catalyst (e.g., CuCl), a base (e.g.,

Cs2CO3), and a ligand (e.g., 2,2'-bipyridine).[1]
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Solvent: Add a suitable solvent, such as 2,2,2-trifluoroethanol (TFE).[1]

Reaction Conditions: Heat the mixture to 100 °C under an oxygen atmosphere and stir until

the reaction is complete, as monitored by an appropriate technique (e.g., TLC or GC-MS).[1]

Workup and Purification: After the reaction is complete, cool the mixture to room

temperature. The product can be isolated and purified using standard techniques such as

extraction, chromatography, and recrystallization.
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General Amidine Synthesis Workflow
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A generalized workflow for amidine synthesis.
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Conclusion
Butyramidine hydrochloride, identified by CAS number 3020-81-3, is a member of the

pharmacologically significant amidine class of compounds. While direct research on this

specific molecule is sparse, the known activities of other amidines suggest potential for

Butyramidine hydrochloride in antimicrobial and antiparasitic drug discovery. The primary

inferred mechanism of action is through DNA minor groove binding, a hallmark of many cationic

amidine compounds. Further research is warranted to elucidate the specific biological activities,

signaling pathways, and therapeutic potential of Butyramidine hydrochloride. The provided

general synthesis protocol offers a basis for producing this compound for investigational

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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